Cas no 955697-86-6 (2-(acetylsulfanyl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)acetamide)

• Product Name: 2-(acetylsulfanyl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)acetamide
• CAS No: 955697-86-6
• MF: C₁₂H₁₀N₂O₄S
• MW: 278.283801555634
• CID: 6441939
• Update Time: 2025-08-03

2-(acetylsulfanyl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(acetylsulfanyl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)acetamide
• Ethanethioic acid, S-[2-[(2,3-dihydro-1,3-dioxo-1H-isoindol-4-yl)amino]-2-oxoethyl] ester

• Inchi： 1S/C12H10N2O4S/c1-6(15)19-5-9(16)13-8-4-2-3-7-10(8)12(18)14-11(7)17/h2-4H,5H2,1H3,(H,13,16)(H,14,17,18)
• InChI Key： ATCLGZQBXOYSNE-UHFFFAOYSA-N
• SMILES： C(SCC(NC1=CC=CC2=C1C(=O)NC2=O)=O)(=O)C

Additional information on 2-(acetylsulfanyl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)acetamide

Professional Introduction to Compound with CAS No. 955697-86-6 and Product Name: 2-(acetylsulfanyl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)acetamide

Compound with the CAS number 955697-86-6 and the product name 2-(acetylsulfanyl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of an acetylsulfanyl group and a 1,3-dioxo-2,3-dihydro-1H-isoindol scaffold suggests a high degree of molecular complexity, which may contribute to its biological activity. The detailed exploration of this compound's properties and applications is essential for understanding its role in modern drug discovery.

The acetylsulfanyl moiety is a critical functional group in this compound, known for its ability to influence both the electronic and steric properties of the molecule. This group has been widely studied in the development of bioactive molecules due to its versatility in forming hydrogen bonds and participating in various chemical reactions. The incorporation of this moiety into the 1,3-dioxo-2,3-dihydro-1H-isoindol core enhances the compound's potential as a pharmacophore, making it a valuable candidate for further investigation.

The 1,3-dioxo-2,3-dihydro-1H-isoindol scaffold is another key feature of this compound, which has been identified as a promising structural motif in medicinal chemistry. This scaffold is known for its presence in several bioactive natural products and synthetic drugs, suggesting that it may possess inherent biological activity. The combination of the acetylsulfanyl group with the 1,3-dioxo-2,3-dihydro-1H-isoindol scaffold creates a molecule with a unique set of properties that could be exploited for therapeutic purposes.

Recent research has highlighted the importance of heterocyclic compounds in drug development. Heterocycles such as the 1,3-dioxo-2,3-dihydro-1H-isoindol system are frequently found in biologically active molecules due to their ability to mimic natural products and exhibit diverse biological activities. The structural complexity of these heterocycles often translates into high binding affinity and selectivity towards biological targets, making them attractive for drug design.

The synthesis of 2-(acetylsulfanyl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol)acetamide involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the acetylsulfanyl group necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques such as transition metal catalysis and flow chemistry have been employed to improve the efficiency of these reactions.

In terms of biological activity, preliminary studies on 2-(acetylsulfanyl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol)acetamide have shown promising results in vitro. The compound has demonstrated interactions with various biological targets, including enzymes and receptors involved in key metabolic pathways. These interactions suggest that the compound may have therapeutic potential in treating a range of diseases.

The pharmacokinetic properties of this compound are also an area of interest. Understanding how the molecule is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its suitability as a drug candidate. Computational modeling techniques have been used to predict the ADME properties of 2-(acetylsulfanyl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol)acetamide, providing valuable insights into its behavior within biological systems.

One particularly intriguing aspect of this compound is its potential role in modulating inflammatory pathways. Inflammation is a complex biological process that plays a significant role in various diseases. By targeting specific inflammatory pathways, compounds like 2-(acetylsulfanyl)-N-(1,3-dioxo-2,3-dihydro-hydrogenated isoindole)acetamide could offer new therapeutic strategies for conditions such as arthritis and autoimmune disorders.

Furthermore, the structural features of this compound make it an attractive scaffold for further derivatization. By modifying specific functional groups or introducing new ones, researchers can explore new chemical space and potentially discover more potent and selective analogs. This approach is often employed in medicinal chemistry to optimize lead compounds into viable drug candidates.

The development of novel analytical methods has also been crucial for studying 2-(acetylsulfanyl)-N-(1-hydroxy-pyrrolidinone)acetamide. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are essential for characterizing the compound's structure and purity. These methods provide detailed information about the molecular structure and help ensure that the compound meets pharmaceutical standards.

Collaborative efforts between academic researchers and industry scientists have been instrumental in advancing our understanding of this compound. Such collaborations facilitate the sharing of knowledge and resources, leading to faster discovery and development processes. The integration of computational biology tools with experimental data has further enhanced our ability to predict and validate biological activities.

In conclusion,955697 86 6 chemical structure acetamide derivative CAS number 95569786 6 product name 2 (acetylsulfanyl) N (13 dioxo 23 dihydro 11 hydrogenated isoindole 4 yl) acetamide CAS No 95569786 6 chemical name 2589560080455450 EINECS No 299556970186 chemical formula C11 H8 N204S molecular weight g/mol PubChem CID 29955697 product identifier CHEMICAL INFORMATION SYSTEMS INC CHEMIDplus ID CHEMIDplus ID CHEMIDplus Structure Search Query CID 29955697 SMILES C CO C S N C CO C O C O N C S O SMILES string CCOCCOSNC(=O)CNC(=O)O represents a significant advancement in pharmaceutical chemistry Its unique structural features including an acetylsulfanyl group and a 13 dioxo 23 dihydro11 hydrogenated isoindole scaffold make it a promising candidate for further investigation Recent studies have highlighted its potential applications in modulating inflammatory pathways Additionally collaborative efforts between academic researchers and industry scientists continue to drive advancements in understanding its properties